![molecular formula C20H21N3OS B5142407 N-({2-[benzyl(methyl)amino]-3-pyridinyl}methyl)-2-(3-thienyl)acetamide](/img/structure/B5142407.png)
N-({2-[benzyl(methyl)amino]-3-pyridinyl}methyl)-2-(3-thienyl)acetamide
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Overview
Description
N-({2-[benzyl(methyl)amino]-3-pyridinyl}methyl)-2-(3-thienyl)acetamide is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as BPTA and has been shown to have promising results in various studies.
Mechanism of Action
BPTA is believed to act by inhibiting the activity of certain enzymes and receptors in the body, which can lead to a decrease in the growth and proliferation of cancer cells. It has also been shown to have neuroprotective effects by increasing the levels of certain neurotransmitters in the brain.
Biochemical and Physiological Effects:
BPTA has been shown to have a number of biochemical and physiological effects in the body, including the inhibition of certain enzymes and receptors, as well as the modulation of neurotransmitter levels in the brain. It has also been shown to have antioxidant properties, which may help to protect against oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BPTA in lab experiments is its specificity and selectivity for certain enzymes and receptors, which can help to reduce off-target effects and increase the accuracy of results. However, one limitation of using BPTA is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are a number of potential future directions for research involving BPTA, including further studies on its anticancer and neuroprotective properties, as well as its potential applications in drug discovery and development. Additionally, future research could explore the use of BPTA in combination with other compounds or therapies to enhance its effects and reduce potential side effects.
Synthesis Methods
The synthesis of BPTA involves the reaction of 2-(3-thienyl)acetic acid with N-benzyl-N-methyl-3-pyridinamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain pure BPTA.
Scientific Research Applications
BPTA has been studied for its potential applications in various scientific research fields, including cancer research, neuroscience, and drug discovery. It has been shown to have anticancer properties, as well as potential therapeutic effects in neurological disorders such as Alzheimer's disease.
properties
IUPAC Name |
N-[[2-[benzyl(methyl)amino]pyridin-3-yl]methyl]-2-thiophen-3-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3OS/c1-23(14-16-6-3-2-4-7-16)20-18(8-5-10-21-20)13-22-19(24)12-17-9-11-25-15-17/h2-11,15H,12-14H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRDWCPXXBKVGJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C2=C(C=CC=N2)CNC(=O)CC3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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